5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine
Description
The compound 5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine features a pyrimidine core substituted with a methyl group at position 5, a methylsulfanyl group at position 2, and a piperazine ring at position 4. The piperazine moiety is further substituted with a 2-methylpyrimidin-4-yl group.
Properties
IUPAC Name |
5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N6S/c1-11-10-17-15(22-3)19-14(11)21-8-6-20(7-9-21)13-4-5-16-12(2)18-13/h4-5,10H,6-9H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYEOSXHWLIDYMU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1N2CCN(CC2)C3=NC(=NC=C3)C)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
The primary target of 5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is the GPR119 receptor . GPR119 is a G protein-coupled receptor (GPCR) with homology to cannabinoid receptors. It plays a crucial role in glucose homeostasis and lipid metabolism, making it a potential therapeutic target for the treatment of diabetes and obesity.
Mode of Action
5-Methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine acts as an agonist of the GPR119 receptor. It binds to the receptor and activates it, leading to a series of intracellular events. The activation of GPR119 stimulates the release of glucagon-like peptide-1 (GLP-1), a hormone that enhances insulin secretion.
Biochemical Pathways
Upon activation of the GPR119 receptor, the compound influences several biochemical pathways. The most notable is the insulin signaling pathway . The activation of GPR119 promotes the release of GLP-1, which in turn stimulates insulin secretion. This leads to improved glucose tolerance and a decrease in blood glucose levels.
Pharmacokinetics
The compound’s ability to improve glucose tolerance in a dose-dependent manner suggests it has favorable absorption, distribution, metabolism, and excretion (adme) properties.
Result of Action
The activation of the GPR119 receptor by 5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine results in improved glucose tolerance and insulin secretion. In a diet-induced obesity (DIO) mouse model, the compound decreased body weight without significantly changing food intake. It also normalized several serum biomarkers, including ALT, AST, ALP, GLU, CHOL, HDL, and LDL, and exerted a therapeutic effect on fat deposition in liver tissue.
Comparison with Similar Compounds
Structural Features and Substituent Analysis
The compound’s key structural elements are compared below with analogous pyrimidine and piperazine derivatives:
Table 1: Structural and Functional Comparison
Key Observations:
Piperazine vs. Piperazine-linked morpholino groups in EP 2402347 compounds enhance solubility and kinase selectivity .
In contrast, sulfonamide groups in analogs (e.g., ) introduce polarity and hydrogen-bonding capacity .
Pyrimidine vs. Thienopyrimidine Cores: Thieno[3,2-d]pyrimidine derivatives (EP 2402347) exhibit broader kinase inhibition profiles due to their fused-ring systems, which enhance planar stacking interactions with ATP-binding pockets .
Physicochemical Properties
- Solubility : Piperazine derivatives generally exhibit better aqueous solubility than piperidine analogs due to their basic nitrogen atoms .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
